Cas no 872862-68-5 (N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide)

• Product Name: N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide
• CAS No: 872862-68-5
• MF: C₂₃H₂₉N₃O₅S
• MW: 459.558464765549
• CID: 5511246
• Update Time: 2025-07-16

N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-phenylpropyl)-N2-[[tetrahydro-3-[(4-methylphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide

• Inchi： 1S/C23H29N3O5S/c1-18-10-12-20(13-11-18)32(29,30)26-15-6-16-31-21(26)17-25-23(28)22(27)24-14-5-9-19-7-3-2-4-8-19/h2-4,7-8,10-13,21H,5-6,9,14-17H2,1H3,(H,24,27)(H,25,28)
• InChI Key： XNJSIECIEQGZMX-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CC=CC=C1)(=O)C(NCC1N(S(C2=CC=C(C)C=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide

Recent Advances in the Study of N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide (CAS: 872862-68-5)

The compound N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide (CAS: 872862-68-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazinan and ethanediamide structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potential modulator of protein-protein interactions (PPIs). PPIs are critical in numerous biological processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that this compound exhibits high affinity for specific protein targets, suggesting its utility as a lead compound for drug development. The structural analysis reveals that the 4-methylbenzenesulfonyl group enhances the compound's stability and bioavailability, while the ethanediamide moiety contributes to its binding specificity.

In addition to its therapeutic potential, recent advancements in the synthetic chemistry of this compound have been reported. Researchers have developed more efficient and scalable synthetic routes, reducing the number of steps and improving overall yield. These improvements are crucial for facilitating further preclinical and clinical studies. Notably, the use of green chemistry principles in the synthesis has also been explored, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable oral bioavailability and moderate plasma protein binding, which are desirable traits for drug candidates. However, challenges such as metabolic stability and potential drug-drug interactions require further investigation. Ongoing studies are employing advanced techniques like mass spectrometry and nuclear magnetic resonance (NMR) to address these issues.

The compound's potential applications extend beyond traditional small-molecule therapeutics. Recent exploratory studies have investigated its use in targeted drug delivery systems. By conjugating the compound with nanoparticles or antibodies, researchers aim to enhance its specificity and reduce off-target effects. These innovative approaches could pave the way for next-generation precision medicines.

In conclusion, the latest research on N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide (CAS: 872862-68-5) highlights its multifaceted potential in drug discovery and development. While significant progress has been made, further studies are needed to fully unlock its therapeutic capabilities. The integration of computational modeling, high-throughput screening, and advanced synthetic techniques will be instrumental in advancing this promising compound toward clinical applications.